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Compound of Interest

Compound Name: 1-Chloro-2-nitrobenzene

Cat. No.: B7767645 Get Quote

An In-depth Technical Guide to the Safety of 1-Chloro-2-nitrobenzene (CAS 88-73-3)

This guide provides comprehensive safety information for 1-Chloro-2-nitrobenzene (CAS No.

88-73-3), intended for researchers, scientists, and professionals in drug development. It covers

physical and chemical properties, toxicity, handling procedures, and emergency measures.

Substance Identification and Properties
1-Chloro-2-nitrobenzene is a yellow crystalline solid.[1] It is also known by synonyms such as

o-Chloronitrobenzene and 2-Chloronitrobenzene.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C6H4ClNO2 [3]

Molecular Weight 157.55 g/mol [4]

Appearance
Yellow crystals or solidified

mass
[1][4]

Melting Point 31 - 33 °C [4]

Boiling Point 246 °C [4]

Flash Point 124 °C (closed cup) [5][6]

Density 1.348 g/mL at 25 °C [4]

Vapor Pressure
0.05 hPa at 25 °C; 0.15 hPa at

37.7 °C; 0.43 hPa at 50 °C
[4]

Water Solubility 441 mg/L at 20 °C [7]

log Kow (Octanol/Water

Partition Coefficient)
2.24 [4][7]

Hazard Identification and Classification
This substance is classified as hazardous. It is toxic if swallowed or in contact with skin.[3] It

may cause damage to the blood and liver through prolonged or repeated exposure and is

suspected of causing cancer.[6]

Table 2: GHS Hazard Statements
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Code Statement Reference

H301 + H311
Toxic if swallowed or in contact

with skin
[3]

H315 Causes skin irritation [8]

H317
May cause an allergic skin

reaction
[8]

H319 Causes serious eye irritation [8]

R20/22
Harmful by inhalation and if

swallowed
[1]

R24 Toxic in contact with skin [1]

R52/53

Harmful to aquatic organisms,

may cause long-term adverse

effects in the aquatic

environment

[1]

Toxicology and Health Effects
Absorption into the body can lead to the formation of methemoglobin, which causes cyanosis

(bluish discoloration of the skin) and impairs the oxygen-carrying capacity of the blood.[1][4]

Onset of symptoms may be delayed.[4][6]

Table 3: Acute Toxicity Data
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Route Species Value (LD50/LC50) Reference

Oral Rat (male)
144, 251, or 560

mg/kg
[7]

Oral Rat (female) 263 or 560 mg/kg [7]

Dermal Rat (male) 655 mg/kg [7]

Dermal Rat (female) 1320 mg/kg [7]

Dermal Rabbit 400 mg/kg [7]

Inhalation Rat
3200 mg/m³ (495

ppm)
[7]

Potential Health Effects:

Inhalation: Harmful if inhaled, may cause respiratory tract irritation. Symptoms include

dizziness, headache, nausea, and weakness.[1][6]

Skin Contact: Toxic if absorbed through the skin. May cause skin irritation and potentially an

allergic reaction.[1][8]

Eye Contact: May cause mild to serious eye irritation.[1][8]

Ingestion: Toxic if swallowed. May cause central nervous system depression.[1][3]

Chronic Exposure: May lead to anemia, liver damage, and other blood cell abnormalities.[1]

[6] The substance is possibly carcinogenic to humans.[6]

Experimental Protocols
Acute Oral Toxicity (LD50)
The acute oral toxicity of 1-chloro-2-nitrobenzene is determined by studies on rats. The

general protocol involves the administration of the substance by gavage to a group of animals

at various dose levels. For example, a study on male Wistar rats reported signs of intoxication

including imbalance, tremor, rough fur, and diarrhea.[7] The animals are observed for a set

period (typically 14 days) for signs of toxicity and mortality. The LD50 value, the dose that is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://pim-resources.coleparmer.com/sds/49254.pdf
https://www.inchem.org/documents/icsc/icsc/eics0028.htm
https://pim-resources.coleparmer.com/sds/49254.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro2nitrobenzene.htm
https://pim-resources.coleparmer.com/sds/49254.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro2nitrobenzene.htm
https://pim-resources.coleparmer.com/sds/49254.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1643638570_1-Chloro-2-NitroBenzene-CASNO-88-73-3-MSDS.pdf
https://pim-resources.coleparmer.com/sds/49254.pdf
https://www.inchem.org/documents/icsc/icsc/eics0028.htm
https://www.inchem.org/documents/icsc/icsc/eics0028.htm
https://www.benchchem.com/product/b7767645?utm_src=pdf-body
https://hpvchemicals.oecd.org/ui/handler.axd?id=6a9b7d07-e045-48bc-a7d7-24c775ff0709
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lethal to 50% of the test population, is then calculated. Post-mortem examinations may be

performed on deceased animals to identify target organs.[7]

Acute Dermal Toxicity (LD50)
Dermal toxicity is assessed by applying the substance to the shaved skin of animals, such as

rats or rabbits. The application site is typically covered with a dressing for a specified duration

(e.g., 24 hours).[7] Observations for signs of toxicity and mortality are conducted over a period

of up to 14 days. The primary symptom observed across various routes of application is a

cyanotic appearance.[7]

Skin and Eye Irritation
To evaluate skin irritation, a solution of the substance (e.g., 10% in sesame oil) is applied to the

intact and abraded skin of rabbits under a semi-occlusive dressing for 24 hours.[7] The skin is

then examined for signs of irritation like erythema and edema. Eye irritation studies involve

instilling the undiluted substance into the eyes of rabbits and observing for effects like redness,

which were found to be reversible within 24 hours in some studies.[7]

Emergency Procedures and First Aid
Immediate medical attention is crucial in case of exposure.
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Exposure Event

Immediate First Aid
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Click to download full resolution via product page

Caption: Emergency first aid workflow following exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing. Wash the skin thoroughly with

soap and plenty of water. Seek immediate medical aid.[1][3]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

eyelids. Get medical aid immediately.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Call a poison center or doctor immediately.[1][9]
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Firefighting and Accidental Release Measures
Firefighting
1-Chloro-2-nitrobenzene is combustible.[6] Finely dispersed particles can form explosive

mixtures in air.[6]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][9]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[9]

Special Hazards: Burning produces toxic and corrosive fumes, including nitrogen oxides,

hydrogen chloride, and phosgene.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][3]

Accidental Release
Personal Precautions: Evacuate unnecessary personnel.[9] Wear personal protective

equipment, including respiratory protection, chemical-resistant gloves, and safety goggles.[3]

[6] Avoid creating dust.

Environmental Precautions: Prevent the substance from entering drains or the environment.

[3]

Containment and Cleanup: Sweep up the spilled substance into a suitable, closed container

for disposal.[3] Moisten first to prevent dusting if appropriate.[6] Do not absorb in sawdust or

other combustible materials.[6]
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Accidental Release Occurs

Isolate Spill Area
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Caption: Logical workflow for accidental release response.

Handling, Storage, and Disposal
Handling: Use only in a well-ventilated area. Avoid contact with skin, eyes, and clothing.[1][3]

Do not breathe dust or vapors.[9] Wash hands thoroughly after handling and before eating,

drinking, or smoking.[9]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[3][9] Store

locked up. Keep away from incompatible materials such as strong bases and oxidizing

agents.[4]

Disposal: Dispose of this material and its container as hazardous waste.[1] Disposal must be

in accordance with local, regional, and national regulations.[9]

Personal Protective Equipment (PPE)
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Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment. A NIOSH (US) or EN 143 (EU) approved respirator is recommended.[4]

Hand Protection: Wear protective gloves.[9]

Eye Protection: Use chemical safety goggles or a face shield.[3]

Skin and Body Protection: Wear a complete suit protecting against chemicals.[3] The type of

protective equipment must be selected based on the concentration and amount of the

dangerous substance at the specific workplace.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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